Cas no 1808422-25-4 (N-[(2-cyanopyridin-3-yl)sulfonyl]-4-(1H-indol-3-yl)butanamide)
![N-[(2-cyanopyridin-3-yl)sulfonyl]-4-(1H-indol-3-yl)butanamide structure](https://www.kuujia.com/scimg/cas/1808422-25-4x300.png)
1808422-25-4 structure
Product Name:N-[(2-cyanopyridin-3-yl)sulfonyl]-4-(1H-indol-3-yl)butanamide
CAS No:1808422-25-4
Molecular Formula:C18H16N4O3S
Molecular Weight:368.409642219543
CID:6154302
PubChem ID:100723784
N-[(2-cyanopyridin-3-yl)sulfonyl]-4-(1H-indol-3-yl)butanamide Properties
Names and Identifiers
-
- N-[(2-cyanopyridin-3-yl)sulfonyl]-4-(1H-indol-3-yl)butanamide
- N-(2-cyanopyridin-3-yl)sulfonyl-4-(1H-indol-3-yl)butanamide
- 1808422-25-4
- EN300-26607712
- Z1913171155
- AKOS033661852
-
- InChIKey: XNDLUBYCIXTBQA-UHFFFAOYSA-N
- Inchi: 1S/C18H16N4O3S/c19-11-16-17(8-4-10-20-16)26(24,25)22-18(23)9-3-5-13-12-21-15-7-2-1-6-14(13)15/h1-2,4,6-8,10,12,21H,3,5,9H2,(H,22,23)
- SMILES: S(C1C(C#N)=NC=CC=1)(NC(CCCC1=CNC2C=CC=CC1=2)=O)(=O)=O
Computed Properties
- Exact Mass: 368.09431156g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 368.09431156g/mol
- Heavy Atom Count: 26
- Complexity: 651
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 124Ų
N-[(2-cyanopyridin-3-yl)sulfonyl]-4-(1H-indol-3-yl)butanamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-26607712-0.05g |
N-[(2-cyanopyridin-3-yl)sulfonyl]-4-(1H-indol-3-yl)butanamide |
1808422-25-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-[(2-cyanopyridin-3-yl)sulfonyl]-4-(1H-indol-3-yl)butanamide Related Literature
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Guangyue Lei,Hanwen Zhang,Bin Chen,Meichen Xu,Guozhu Zhang Chem. Sci., 2020,11, 1623-1628
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Xiaowei Zhan,Chad Risko,Alexander Korlyukov,Francis Sena,Tatiana V. Timofeeva,Stephen Barlow,Jean-Luc Brédas,Seth R. Marder J. Mater. Chem., 2006,16, 3814-3822
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Mazin Nasralla,Harrison Laurent,Daniel L. Baker,Michael E. Ries,Lorna Dougan Phys. Chem. Chem. Phys., 2022,24, 21216-21222
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Francesca Olimpieri,Maria Cristina Bellucci,Tommaso Marcelli,Alessandro Volonterio Org. Biomol. Chem., 2012,10, 9538-9555
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Jian-Hong Xu,Xue-Hui Ge,Ran Chen,Guang-Sheng Luo RSC Adv., 2014,4, 1900-1906
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Jens Klein,Albert K. Engstfeld,Sylvain Brimaud,R. Jürgen Behm Phys. Chem. Chem. Phys., 2020,22, 19059-19068
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Kechen Wu Mol. Syst. Des. Eng., 2019,4, 586-596
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Masahide Tominaga,Tadashi Hyodo,Kosuke Mizuno,Masatoshi Kawahata,Kentaro Yamaguchi CrystEngComm, 2022,24, 6449-6453
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Rahul K. Shukla,Akshay M. Nair,Chandra M. R. Volla Chem. Sci., 2023,14, 955-962
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